N-(2-cyanophenyl)-2-(isopropylthio)benzamide

• IUPAC Name: N-(2-cyanophenyl)-2-propan-2-ylsulfanylbenzamide
• InChI: InChI=1S/C17H16N2OS/c1-12(2)21-16-10-6-4-8-14(16)17(20)19-15-9-5-3-7-13(15)11-18/h3-10,12H,1-2H3,(H,19,20)
• InChI Key: CFSSMSBZFVXSMT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=CC=C1C(=O)NC2=CC=CC=C2C#N
• Molecular Formula: C17H16N2OS
• Molecular Weight: 296.4 g/mol

Description

N-(2-cyanophenyl)-2-(isopropylthio)benzamide, also known as CTIB, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. CTIB belongs to the family of benzamides and is a potent inhibitor of the protein kinase CK2, which is involved in various cellular processes.

Mechanism of Action

N-(2-cyanophenyl)-2-(isopropylthio)benzamide inhibits CK2 by binding to the ATP-binding site of the protein kinase. This prevents the phosphorylation of downstream targets and disrupts various cellular processes such as cell growth and survival.
Biochemical and physiological effects:
Inhibition of CK2 by N-(2-cyanophenyl)-2-(isopropylthio)benzamide has been shown to induce apoptosis and inhibit cell proliferation in cancer cells. N-(2-cyanophenyl)-2-(isopropylthio)benzamide has also been shown to reduce the accumulation of beta-amyloid plaques in the brain, which are associated with Alzheimer's disease. Additionally, N-(2-cyanophenyl)-2-(isopropylthio)benzamide has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N-(2-cyanophenyl)-2-(isopropylthio)benzamide has several advantages as a research tool. It is a potent inhibitor of CK2 and has been shown to have efficacy in various disease models. However, N-(2-cyanophenyl)-2-(isopropylthio)benzamide has limitations as well. It has low solubility in water, which can make it difficult to use in certain assays. Additionally, it has not been extensively studied in vivo, and its pharmacokinetic properties are not well understood.

Future Directions

There are several future directions for the study of N-(2-cyanophenyl)-2-(isopropylthio)benzamide. One area of research is the development of more potent and selective CK2 inhibitors. Additionally, the efficacy of N-(2-cyanophenyl)-2-(isopropylthio)benzamide in various disease models should be further investigated. The pharmacokinetic properties of N-(2-cyanophenyl)-2-(isopropylthio)benzamide should also be studied to determine its potential as a therapeutic agent. Finally, the mechanism of action of N-(2-cyanophenyl)-2-(isopropylthio)benzamide should be further elucidated to better understand its effects on cellular processes.

Scientific Research Applications

N-(2-cyanophenyl)-2-(isopropylthio)benzamide has been studied for its potential as a therapeutic agent in various diseases such as cancer, neurodegenerative disorders, and inflammation. CK2, the target of N-(2-cyanophenyl)-2-(isopropylthio)benzamide, is overexpressed in many cancers and is involved in the regulation of cell growth and survival. Inhibition of CK2 by N-(2-cyanophenyl)-2-(isopropylthio)benzamide has been shown to induce apoptosis and inhibit cell proliferation in cancer cells. N-(2-cyanophenyl)-2-(isopropylthio)benzamide has also been studied for its potential in the treatment of Alzheimer's disease, where it has been shown to reduce the accumulation of beta-amyloid plaques in the brain. Additionally, N-(2-cyanophenyl)-2-(isopropylthio)benzamide has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.